Cas no 1261816-27-6 (2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine)

2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine is a fluorinated pyridine derivative featuring trifluoromethyl-substituted phenyl groups at the 2- and 6-positions. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing trifluoromethyl and fluorine substituents, which enhance stability and influence reactivity. The steric and electronic effects of these groups make it a valuable intermediate in the synthesis of complex molecules, particularly in cross-coupling reactions and catalysis. Its structural rigidity and fluorinated motifs may also contribute to improved metabolic stability in bioactive compounds. The product is typically handled under inert conditions due to its sensitivity to moisture and air.

2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine structure

1261816-27-6 structure

Product Name:2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine

CAS No:1261816-27-6

MF:C₁₉H₁₀F₇N

MW:385.278229236603

CID:4924200

Update Time:2025-08-02

2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine
- Inchi： 1S/C19H10F7N/c20-15-9-10-16(11-5-1-3-7-13(11)18(21,22)23)27-17(15)12-6-2-4-8-14(12)19(24,25)26/h1-10H
- InChI Key： JBYYRTTULACPEL-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2C=CC=CC=2C(F)(F)F)N=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 489
XLogP3: 6
Topological Polar Surface Area: 12.9

2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023027625-250mg	2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine	1261816-27-6	97%	250mg	$693.60	2022-04-03
Alichem	A023027625-500mg	2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine	1261816-27-6	97%	500mg	$1,048.60	2022-04-03
Alichem	A023027625-1g	2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine	1261816-27-6	97%	1g	$1,596.00	2022-04-03

2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine Related Literature

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4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine

Recent Advances in the Study of 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine (CAS: 1261816-27-6)

The compound 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine (CAS: 1261816-27-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine, which can be efficiently prepared through multi-step organic reactions involving palladium-catalyzed cross-coupling and fluorination techniques. The presence of trifluoromethyl groups and a fluorine atom in its structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against several kinase targets, including EGFR and VEGFR2, which are implicated in various cancers. Molecular docking simulations suggest that the trifluoromethylphenyl groups play a crucial role in binding to the hydrophobic pockets of these kinases, while the fluorine atom contributes to optimal binding affinity.

Further investigations into the pharmacokinetic properties of 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine have revealed favorable absorption and distribution profiles in rodent models. Notably, the compound shows minimal off-target effects and a relatively long half-life, which could translate to less frequent dosing in clinical settings. However, further optimization is required to improve its solubility and reduce potential toxicity.

Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in combination therapies for resistant cancers. Additionally, researchers are investigating its potential as a fluorescent probe for bioimaging applications, leveraging its unique photophysical properties.

In conclusion, 2,6-Bis(2-(trifluoromethyl)phenyl)-3-fluoropyridine represents a promising chemical entity with multiple potential applications in drug discovery and chemical biology. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its therapeutic utility. Future studies should focus on structure-activity relationship optimization and comprehensive preclinical evaluation to advance this compound toward clinical development.